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Compound of Interest

Compound Name: 2-Methoxy-4-methylbenzonitrile

Cat. No.: B1314089 Get Quote

This document provides a detailed analysis of the molecular weight of 2-Methoxy-4-
methylbenzonitrile, a compound relevant to researchers and professionals in drug

development and organic synthesis.

Molecular Identity and Formula
2-Methoxy-4-methylbenzonitrile is an aromatic organic compound.[1] Its structure consists of

a benzene ring substituted with a methoxy group (-OCH₃), a methyl group (-CH₃), and a nitrile

group (-CN). The molecular formula for this compound has been identified as C₉H₉NO.[1]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 2-Methoxy-4-methylbenzonitrile is based on its molecular formula,

C₉H₉NO.

The standard methodology for calculating the molecular weight is as follows:

Identify the molecular formula: Determine the number of atoms of each element in the

chemical formula.

Determine atomic weights: Obtain the standard atomic weight of each element from the

periodic table.
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Calculate total mass for each element: Multiply the number of atoms of each element by its

atomic weight.

Sum the masses: Add the total masses of all elements to find the molecular weight.

The atomic weights used for this calculation are:

Carbon (C): 12.011 amu[2][3][4]

Hydrogen (H): 1.008 amu[5][6][7][8]

Nitrogen (N): 14.007 amu[9][10]

Oxygen (O): 15.999 amu[11][12][13][14]

The following table summarizes the calculation of the molecular weight for 2-Methoxy-4-
methylbenzonitrile.

Element Number of Atoms
Atomic Weight
(amu)

Total Mass (amu)

Carbon (C) 9 12.011 108.099

Hydrogen (H) 9 1.008 9.072

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 1 15.999 15.999

Total 147.177

Based on this calculation, the molecular weight of 2-Methoxy-4-methylbenzonitrile is 147.177

g/mol . This value is consistent with published data for this compound.[1]

Visualization of the Calculation Workflow
While signaling pathways are not relevant to the determination of a molecular weight, the

logical workflow of the calculation can be visualized.
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Workflow for Molecular Weight Calculation
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Click to download full resolution via product page

Caption: A flowchart illustrating the steps to calculate the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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